![molecular formula C11H15NO2S B2854573 2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate CAS No. 647825-24-9](/img/structure/B2854573.png)
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate
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Overview
Description
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate, also known as DTBSP, is a synthetic compound that has gained significant attention in the scientific community due to its unique properties. DTBSP is a small molecule that has the ability to interact with biological systems, making it an important tool for research in various fields.
Mechanism of Action
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate interacts with biological systems through its ability to bind to proteins and other biomolecules. Its mechanism of action involves the formation of covalent bonds with amino acid residues in proteins, leading to changes in their structure and function. This compound has also been shown to interact with lipid membranes, leading to changes in their properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and cholinesterase. Additionally, this compound has been shown to have antioxidant properties, protecting cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, reducing inflammation in various biological systems.
Advantages and Limitations for Lab Experiments
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate has a number of advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify, making it readily available for use in research. Additionally, this compound has a high binding affinity for proteins and other biomolecules, making it an effective tool for studying their structure and function. However, this compound has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are a number of future directions for research on 2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate. One area of interest is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Additionally, there is interest in using this compound as a tool for studying the structure and function of membrane proteins, which are important targets for drug development. Finally, there is interest in exploring the potential therapeutic applications of this compound, particularly in the treatment of neurodegenerative diseases and inflammation-related disorders.
Conclusion:
This compound is a synthetic compound that has gained significant attention in the scientific community due to its unique properties. It has been used as a tool for studying the interaction of small molecules with biological systems, the activity of enzymes and other proteins, and the structure and function of biological membranes. This compound has a number of advantages for use in lab experiments, but also has some limitations. There are a number of future directions for research on this compound, including the development of new synthetic methods, the study of membrane proteins, and the exploration of potential therapeutic applications.
Synthesis Methods
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate is synthesized using a multi-step process that involves the reaction of 2-chloronicotinic acid with 3,3-dimethyl-2-oxobutyl thiol to form the intermediate compound. The intermediate compound is then treated with a base to form the final product, this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions to ensure high yields and purity.
Scientific Research Applications
2-[(3,3-Dimethyl-2-oxobutyl)sulfanyl]pyridin-1-ium-1-olate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe to study the interaction of small molecules with biological systems. This compound has also been used as a tool to study the activity of enzymes and other proteins in biological systems. Additionally, this compound has been used to study the structure and function of biological membranes.
properties
IUPAC Name |
3,3-dimethyl-1-(1-oxidopyridin-1-ium-2-yl)sulfanylbutan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2S/c1-11(2,3)9(13)8-15-10-6-4-5-7-12(10)14/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBHJMDMBFNOYHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CSC1=CC=CC=[N+]1[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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